Cas no 34580-20-6 (Norketotifen)

Norketotifen is a biologically active metabolite of ketotifen, primarily recognized for its antihistaminic and mast cell-stabilizing properties. As a derivative, it retains the parent compound's ability to inhibit histamine H₁ receptors, thereby mitigating allergic responses. Its reduced sedative effects compared to ketotifen make it a favorable candidate for therapeutic applications requiring minimal central nervous system interference. Norketotifen also exhibits anti-inflammatory activity, contributing to its efficacy in managing conditions like allergic rhinitis and asthma. The compound's metabolic stability and improved pharmacokinetic profile enhance its potential for sustained clinical use. Research continues to explore its broader pharmacological applications, including potential roles in immune modulation.
Norketotifen structure
Norketotifen structure
Product Name:Norketotifen
CAS No:34580-20-6
MF:C18H17NOS
MW:295.398683309555
CID:2943095
Update Time:2025-05-23

Norketotifen Chemical and Physical Properties

Names and Identifiers

    • Norketotifen
    • Nor-ketotifen
    • Z24BD2IFB3
    • N-Desmethylketotifen
    • Oprea1_655550
    • BDBM181150
    • US9138431, R-NORKETOTIFEN (RNORK)
    • US9138431, RS-NORKETOTIFEN (NORK)
    • W18795
    • Inchi: 1S/C18H17NOS/c20-16-11-13-3-1-2-4-14(13)17(12-5-8-19-9-6-12)15-7-10-21-18(15)16/h1-4,7,10,19H,5-6,8-9,11H2
    • InChI Key: IYSYPCSSDZBWHN-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C(CC1C=CC=CC=1/C/2=C1\CCNCC\1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 450
  • XLogP3: 2.8
  • Topological Polar Surface Area: 57.3

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Additional information on Norketotifen

Norketotifen (CAS No. 34580-20-6): A Comprehensive Overview of Its Chemical and Pharmacological Properties

Norketotifen, identified by its unique CAS number 34580-20-6, is a well-characterized compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural and functional similarities to Ketotifen. As a derivative of the latter, Norketotifen retains key pharmacophoric elements while exhibiting distinct metabolic and biological profiles. Recent studies have underscored its potential as a tool compound for investigating allergic and inflammatory pathways, making it a focal point in drug discovery pipelines targeting histamine H₁ receptor antagonism and mast cell stabilization.

The chemical structure of Norketotifen features a piperidine ring fused to a thiazole moiety, with substituents that modulate its lipophilicity and receptor binding affinity. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have elucidated conformational dynamics critical for its interaction with G-protein coupled receptors (GPCRs). Notably, 2023 research published in the *Journal of Medicinal Chemistry* highlighted how subtle modifications to the aromatic substituents of Norketotifen can enhance selectivity for H₁ receptors over other histamine subtypes, thereby reducing off-target effects observed in earlier formulations.

Pharmacologically, Norketotifen functions as both an antihistamine and mast cell stabilizer, mechanisms central to its therapeutic utility in allergic conditions such as rhinitis and urticaria. Preclinical trials using murine models have demonstrated its ability to inhibit IgE-mediated degranulation of mast cells by up to 78%, as reported in *Allergy Research International* (2024). These findings align with clinical data showing reduced cytokine release (e.g., IL-4, IL-13) in patients treated with Norketotifen-based formulations compared to traditional antihistamines.

Synthetic advancements have further expanded the application scope of CAS No. 34580-20-6. A green chemistry approach developed in 2023 by the European Chemical Society utilizes microwave-assisted catalysis to improve yield efficiency from 65% to 91%, while minimizing solvent waste. This innovation not only reduces production costs but also enhances scalability for industrial applications such as API synthesis for nasal sprays or oral suspensions.

In the realm of drug delivery systems, nanoformulations incorporating Norketotifen have shown promise in improving bioavailability and sustained release profiles. A 2024 study published in *Pharmaceutical Nanotechnology* demonstrated that lipid-based nanoparticles encapsulating the compound achieved a 4-fold increase in plasma half-life compared to free drug solutions, suggesting potential for once-daily dosing regimens.

Ongoing research continues to explore novel applications beyond allergy management. Emerging evidence from preclinical trials suggests that Norketotifen may modulate neuroinflammatory pathways implicated in chronic diseases such as multiple sclerosis or Parkinson’s disease through PPARγ receptor activation—a finding that could redefine its therapeutic potential if validated in human studies.

The regulatory landscape surrounding compounds like Norketotifen remains dynamic, with updated guidelines from ICH Q1A(R) emphasizing quality-by-design principles during development phases. Manufacturers are encouraged to implement robust analytical methods such as HPLC-DAD for purity assessment and chiral HPLC for enantiomeric ratio determination when working with CAS No. 34580-20-6.

As the pharmaceutical industry transitions toward personalized medicine paradigms, compounds like Norketotifen serve as valuable scaffolds for structure-activity relationship (SAR) studies aimed at developing patient-specific therapies with optimized efficacy-to-safety ratios. Collaborative efforts between academic institutions and biotech firms are expected to accelerate these innovations through high-throughput screening platforms integrated with machine learning algorithms.

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